![molecular formula C19H19ClN2O5S2 B2735290 N-(4-chlorophenyl)-4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide CAS No. 863007-41-4](/img/structure/B2735290.png)
N-(4-chlorophenyl)-4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide
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Description
N-(4-chlorophenyl)-4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide is a useful research compound. Its molecular formula is C19H19ClN2O5S2 and its molecular weight is 454.94. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been explored in the context of synthesizing new chemical entities with potential biological activities. For example, the chlorosulfonation of N-benzyl carboxamides, including compounds structurally related to N-(4-chlorophenyl)-4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide, resulted in derivatives with potential biological activities (Cremlyn, Ellis, & Pinney, 1989).
- Another study focused on the synthesis of novel benzenesulfonamide derivatives, including chlorinated compounds showing promising in vitro antitumor activity (Fahim & Shalaby, 2019).
Biological and Medical Applications
- Certain benzamide derivatives have been identified for their herbicidal activity, useful in agriculture (Viste, Cirovetti, & Horrom, 1970).
- In the field of anti-tubercular drug discovery, derivatives of benzamides have shown significant activity against Mycobacterium tuberculosis, with some compounds demonstrating non-toxic nature against human cancer cell lines (Nimbalkar et al., 2018).
- The compound has been used in the synthesis and characterization of tritium-labeled molecules, aiding in the development of selective receptor antagonists (Hong et al., 2015).
Chemical Engineering and Materials Science
- The synthesis of ordered polyamides involving similar benzamide derivatives has been reported, which is relevant in materials science for creating polymers with specific properties (Ueda & Sugiyama, 1994).
properties
IUPAC Name |
N-(4-chlorophenyl)-4-(dimethylsulfamoyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O5S2/c1-21(2)29(26,27)18-9-3-14(4-10-18)19(23)22(16-7-5-15(20)6-8-16)17-11-12-28(24,25)13-17/h3-12,17H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBIZFBJRHWHSNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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